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Compound of Interest

Compound Name: IACS-9571 hydrochloride

Cat. No.: B2466333

For researchers, scientists, and drug development professionals, ensuring safe and effective
handling of potent chemical compounds is paramount. This guide provides essential safety and
logistical information for IACS-9571 hydrochloride, a selective dual inhibitor of TRIM24 and
BRPF1 bromodomains. The following procedural guidance is designed to be a preferred source
for laboratory safety and chemical handling, fostering a culture of safety and trust.

Physicochemical Properties

A clear understanding of the compound's properties is the first step in safe handling.

Property Value

Molecular Formula C32H44Cl2N40sS
Molecular Weight 747.69 g/mol
Appearance Crystalline solid, powder
Solubility Soluble in DMSO

Store at -20°C for the short term (weeks) and
Storage Conditions -80°C for the long term (months to years)[1].

Keep in a dry and dark place[1].

Personal Protective Equipment (PPE)
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The use of appropriate personal protective equipment is mandatory to prevent exposure to
IACS-9571 hydrochloride. The following table outlines the recommended PPE.

PPE Category

Specification

Hand Protection

Wear chemical-resistant, impervious gloves,

such as nitrile rubber.

Eye/Face Protection

Use safety glasses with side-shields or goggles.
A face shield may be necessary for splash

hazards.

Skin and Body Protection

A lab coat should be worn at all times. For
procedures with a higher risk of exposure,

consider a disposable gown.

Respiratory Protection

For handling the powder outside of a certified
chemical fume hood or for procedures that may
generate dust or aerosols, a NIOSH-approved

respirator is recommended.

Operational Plan: Step-by-Step Handling Procedures

A systematic approach to handling IACS-9571 hydrochloride minimizes risks and ensures

experimental integrity.

1. Preparation and Weighing:

» Before handling, ensure all necessary PPE is correctly worn.

o Conduct all weighing and initial dilutions of the powdered compound within a certified

chemical fume hood to prevent inhalation of airborne particles.

» Use a dedicated, calibrated balance for weighing.

» Clean the weighing area and spatula with an appropriate solvent (e.g., 70% ethanol) after

use.

2. Solution Preparation:
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IACS-9571 hydrochloride is soluble in DMSO.[2]

When preparing stock solutions, add the solvent to the vial containing the compound slowly
to avoid splashing.

Cap the vial tightly and vortex or sonicate until the compound is fully dissolved.

Label the solution clearly with the compound name, concentration, solvent, date of
preparation, and your initials.

. Experimental Use:

All procedures involving the handling of IACS-9571 hydrochloride solutions should be
performed in a chemical fume hood.

Use appropriate, calibrated pipettes for accurate measurement.

Avoid direct contact with the skin and eyes. In case of accidental contact, immediately follow
the first aid measures outlined in the Safety Data Sheet (SDS).

Disposal Plan

Proper disposal of IACS-9571 hydrochloride and associated waste is crucial to prevent

environmental contamination and ensure laboratory safety.

1

2

. Waste Segregation:

All solid waste contaminated with IACS-9571 hydrochloride (e.g., weighing paper, pipette
tips, gloves) should be collected in a dedicated, clearly labeled hazardous waste container.

Liquid waste containing the compound should be collected in a separate, labeled hazardous
liquid waste container. Do not mix with other incompatible waste streams.

. Waste Disposal:

Follow your institution's and local regulations for the disposal of hazardous chemical waste.
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o Ensure waste containers are securely sealed before being transferred to the designated

waste collection area.

e Never dispose of IACS-9571 hydrochloride down the drain or in regular trash.

Emergency Procedures

In the event of an emergency, immediate and appropriate action is critical.

Emergency Situation

Action

Skin Contact

Immediately wash the affected area with soap
and plenty of water for at least 15 minutes.
Remove contaminated clothing. Seek medical

attention if irritation persists.

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids. Seek immediate

medical attention.

Inhalation

Move the person to fresh air. If not breathing,
give artificial respiration. Seek immediate

medical attention.

Ingestion

Do not induce vomiting. Never give anything by
mouth to an unconscious person. Rinse mouth

with water. Seek immediate medical attention.

Spill

Evacuate the area. Wear appropriate PPE,
including respiratory protection. For small spills,
absorb with an inert material (e.g., vermiculite,
sand) and place in a sealed container for
disposal. For large spills, contact your
institution's environmental health and safety

department.

Visualizing the Workflow for Safe Handling
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To provide a clear, at-a-glance understanding of the operational workflow, the following diagram
illustrates the key steps and decision points for handling IACS-9571 hydrochloride safely.

Prepdration

Don PPE

GVeigh Compound in Fume HOO(D
Grepare Stock Solution in Fume HoocD

Experimentation

Perform Experiment in Fume HoocD

if spill occurs if exposure occurs

isposal

[Segregate Solid Wasta Gegregate Liquid Wasta

Gispose via Hazardous Waste Stream]

End
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Caption: Workflow for the safe handling and disposal of IACS-9571 hydrochloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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